Cas no 65180-69-0 (1H-Pyrazole-3-carboxylicacid,1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-4-[2-(2-sulfophenyl)diazenyl]-)
![1H-Pyrazole-3-carboxylicacid,1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-4-[2-(2-sulfophenyl)diazenyl]- structure](https://www.kuujia.com/scimg/cas/65180-69-0x500.png)
65180-69-0 structure
Product name:1H-Pyrazole-3-carboxylicacid,1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-4-[2-(2-sulfophenyl)diazenyl]-
CAS No:65180-69-0
MF:C16H13N5O9S2
MW:483.43252
CID:515018
1H-Pyrazole-3-carboxylicacid,1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-4-[2-(2-sulfophenyl)diazenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylicacid,1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-4-[2-(2-sulfophenyl)diazenyl]-
- 1-(4-amino-2-sulfophenyl)-5-oxo-4-[(2-sulfophenyl)diazenyl]-4H-pyrazole-3-carboxylic acid
- 1-(4-amino-2-sulphophenyl)-4,5-dihydro-5-oxo-4-[(2-sulphophenyl)azo]-1H-pyrazole-3-carboxylic acid
- 1-(4-amino-2-sulfophenyl)-5-oxo-4-[(E)-(2-sulfophenyl)diazenyl]-4,5-dihydro-1H-pyrazole-3-carboxylic acid
- 1-(4-Amino-2-sulphophenyl)-4,5-dihydro-5-oxo-4-((2-sulphophenyl)azo)-1H-pyrazole-3-carboxylic acid
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Computed Properties
- Exact Mass: 483.01559
- Monoisotopic Mass: 483.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.91
- Refractive Index: 1.792
- PSA: 229.45
1H-Pyrazole-3-carboxylicacid,1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-4-[2-(2-sulfophenyl)diazenyl]- Related Literature
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Yingjie Zhao,Ruomeng Duan,Jianzhang Zhao,Chen Li Chem. Commun., 2018,54, 12329-12332
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C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
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Yuan Chen,Xue-Rui Wei,Ru Sun,Yu-Jie Xu Anal. Methods, 2019,11, 3523-3531
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